3-(4-Methylphenyl)prop-2-EN-1-YL 9-cyclopropylnonanoate

• CAS RN: 58322-62-6
• Molecular Formula: C22H32O2
• Molecular Weight: 328.5 g/mol
• IUPAC Name: 3-(4-methylphenyl)prop-2-enyl 9-cyclopropylnonanoate
• InChI: InChI=1S/C22H32O2/c1-19-12-14-21(15-13-19)10-8-18-24-22(23)11-7-5-3-2-4-6-9-20-16-17-20/h8,10,12-15,20H,2-7,9,11,16-18H2,1H3
• InChI Key: OQLNTBAFWLUKDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CCOC(=O)CCCCCCCCC2CC2

Description

3-(4-Methylphenyl)prop-2-EN-1-YL 9-cyclopropylnonanoate is a useful research compound. Its molecular formula is C22H32O2 and its molecular weight is 328.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.5 g. p-methylcinnamyl alcohol in 50 ml. ether at 0° under nitrogen is added 4.9 g. 9-cyclopropylnonanoyl chloride and 3.6 ml. pyridine. The reaction mixture is allowed to warm to room temperature and is then stirred for ten days. Water is then added to dissolve the pyridinium hydrochloride and form a second liquid phase. This mixture is stirred for 4 hours to hydrolyze the excess acid chloride and the mixture is then diluted with a mixture of ether and water. The ether phase is separated and the aqueous phase is extracated once with ether. The combined ether phases are washed with 2N sulfuric acid, 10% potassium carbonate, water, saturated copper sulfate, water, and brine, dried over calcium sulfate and the solvent removed to yield p-methylcinnamyl 9-cyclopropylnonanoate.